(2,3-dimethoxybenzyl)(4-phenylcyclohexyl)amine

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]-4-phenylcyclohexan-1-amine
• InChI: InChI=1S/C21H27NO2/c1-23-20-10-6-9-18(21(20)24-2)15-22-19-13-11-17(12-14-19)16-7-4-3-5-8-16/h3-10,17,19,22H,11-15H2,1-2H3
• InChI Key: UJIIIODZDAWDSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CNC2CCC(CC2)C3=CC=CC=C3
• Molecular Formula: C21H27NO2
• DSSTOX Substance ID: DTXSID201211848
• Molecular Weight: 325.4 g/mol
• CAS RN: 416869-67-5

Description

(2,3-dimethoxybenzyl)(4-phenylcyclohexyl)amine, commonly known as 2C-B-FLY, is a synthetic psychedelic drug that belongs to the phenethylamine and amphetamine classes. It was first synthesized in 1996 by Aaron P. Monte, a chemist from the United States. 2C-B-FLY is a derivative of the psychedelic drug 2C-B, which is known for its hallucinogenic effects.

Mechanism of Action

The exact mechanism of action of 2C-B-FLY is not fully understood. However, it is believed to work by binding to serotonin receptors in the brain, particularly the 5-HT2A receptor. This binding leads to an increase in the release of serotonin and other neurotransmitters, resulting in altered perception, mood, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2C-B-FLY are similar to other psychedelic drugs. It has been shown to cause changes in perception, including visual hallucinations and altered auditory perception. It can also cause changes in mood, including euphoria and anxiety. Physiologically, 2C-B-FLY can cause changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using 2C-B-FLY in lab experiments is its high affinity for the serotonin 5-HT2A receptor. This makes it a useful tool for studying the effects of serotonin on the central nervous system. However, one limitation is that its effects are similar to other psychedelic drugs, making it difficult to isolate its specific effects.

Future Directions

There are several future directions for research on 2C-B-FLY. One area of interest is its potential therapeutic uses, particularly in the treatment of mood disorders such as depression and anxiety. Another area of interest is its potential use as a tool for studying the serotonin system and its role in the regulation of mood and perception. Additionally, further research is needed to better understand the long-term effects of 2C-B-FLY on the brain and body.

Synthesis Methods

The synthesis of 2C-B-FLY involves a multi-step process that includes the reaction of 2,3-dimethoxybenzaldehyde with cyclohexanone to produce 2,3-dimethoxyphenylcyclohexanone. This intermediate is then reacted with phenylmagnesium bromide to produce (2,3-dimethoxybenzyl)cyclohexanone. Finally, this compound is reacted with 4-bromoaniline to produce 2C-B-FLY.

Scientific Research Applications

2C-B-FLY has been used in scientific research to study its effects on the central nervous system. It has been shown to have psychedelic effects similar to other phenethylamine and amphetamine class drugs. Studies have also shown that 2C-B-FLY has a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood and perception.